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Abstract: This document provides a comprehensive technical overview of the subcellular and
tissue-specific localization of the citrin protein, the mitochondrial carrier encoded by the
SLC25A13 gene. A deficiency in citrin leads to the autosomal recessive disorder, Citrin
Deficiency. Understanding the precise location of this protein is fundamental to elucidating
disease pathophysiology and developing targeted therapeutic strategies. This guide details its
localization, presents quantitative expression data, and provides standardized protocols for its
experimental determination.

Introduction to Citrin (SLC25A13)

Citrin, also known as the mitochondrial aspartate/glutamate carrier 2 (AGC?2), is a key protein in
cellular metabolism.[1] As a member of the solute carrier family 25 (SLC25), it is encoded by
the SLC25A13 gene.[2] The primary function of citrin is to catalyze the calcium-dependent
exchange of aspartate from the mitochondrial matrix for glutamate and a proton from the
cytosol.[3][4] This transport is a critical step in several major metabolic pathways, including the
urea cycle, the malate-aspartate shuttle (MAS), gluconeogenesis, and nucleotide synthesis.[5]
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[6][7] Consequently, the absence or dysfunction of citrin disrupts hepatic energy metabolism
and ammonia detoxification, leading to the clinical manifestations of Citrin Deficiency.[5][7]

Subcellular Localization

The definitive subcellular location of functional citrin is the inner mitochondrial membrane.[1][5]
[7] The protein consists of three primary domains: an N-terminal domain containing EF-hand
Ca2+ binding motifs, a central carrier domain with six transmembrane helices, and a C-terminal
domain.[3][8][9]

The N-terminal domain plays a critical role not only in calcium binding but also in the proper
targeting and import of the protein into the mitochondria.[8][10] Studies have shown that many
pathogenic missense mutations located in the N-terminal domain interfere with mitochondrial
localization, leading to the protein being mislocalized in the cytoplasm.[1][11] In contrast,
mutations within the carrier domain tend to impair transport activity without affecting its
mitochondrial import.[8][10] This distinction is crucial for understanding the molecular basis of
different disease-causing mutations.

Functional Context: The Malate-Aspartate Shuttle

The localization of citrin to the inner mitochondrial membrane is directly linked to its role in the
malate-aspartate shuttle, a vital pathway for transferring NADH reducing equivalents from the
cytosol into the mitochondrial matrix.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11586593/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7614230/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11309867/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7614230/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11948450/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11309867/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7614230/
https://en.wikipedia.org/wiki/Citrin
https://www.repository.cam.ac.uk/items/73a57469-2897-45e9-a95e-099766ab5979
https://www.researchgate.net/figure/Experimental-systems-to-study-function-and-mitochondrial-localization-of-citrin_fig1_384975556
https://www.repository.cam.ac.uk/items/73a57469-2897-45e9-a95e-099766ab5979
https://citrinfoundation.org/distinct-roles-for-the-domains-of-the-mitochondrial-aspartate-glutamate-carrier-citrin-in-organellar-localization-and-substrate-transport/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11948450/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11539162/
https://www.repository.cam.ac.uk/items/73a57469-2897-45e9-a95e-099766ab5979
https://citrinfoundation.org/distinct-roles-for-the-domains-of-the-mitochondrial-aspartate-glutamate-carrier-citrin-in-organellar-localization-and-substrate-transport/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

P Aspartate
Cytosol
NADH + H+ |- NAD+
GOT1
i'> a-Ketoglutarate
1
GCTl:
4
Glutamate :
i Oxaloacetate
i
rA
1
1
1
1
1
MEHl:
1
1 Malate Carrier
H+ [
1
1
1
1
1
1
Malate | ____ | ___________MitochondrialMatrix _________________
i |
! ]
i NAD+ | NADH + H+ ]
! Y
1
! Malate
1
{ L
T MDH2
o-Ketoglutarate <L Glutamate
Oxaloacetate ([@———
l GOT2
Aspartate

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Immunofluorescence Subcellular Localization

1. Cell Culture & Seeding
Seed cells (e.g., HAP1, HepG2) onto glass coverslips.

'

2. Fixation
Fix with 4% paraformaldehyde (PFA) for 15 min.

'

3. Permeabilization
Permeabilize with 0.1% Triton X-100 in PBS for 10 min.

'

4. Blocking
Block with 5% Bovine Serum Albumin (BSA) for 1 hour.

'

5. Primary Antibody Incubation
Incubate with primary antibodies (e.g., rabbit anti-citrin, mouse anti-TOMM20) overnight at 4°C.

i

6. Secondary Antibody Incubation
Incubate with fluorescently-labeled secondary antibodies (e.g., Alexa Fluor 488 anti-rabbit, Alexa Fluor 594 anti-mouse) for 1 hour.

i

7. Counterstaining & Mounting
Stain nuclei with DAPI and mount coverslip on a slide.

i

8. Imaging
Acquire images using a confocal microscope.
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Workflow for Western Blot Analysis of Mitochondrial Citrin

1. Tissue Homogenization
Homogenize fresh tissue (e.g., liver) in mitochondrial isolation buffer.

'

2. Differential Centrifugation
Perform low-speed spin to pellet nuclei/debris. Perform high-speed spin to pellet mitochondria.

3. Protein Quantification
Lyse mitochondrial pellet and measure protein concentration (e.g., BCA assay).

'

4. SDS-PAGE
Separate proteins by size on a polyacrylamide gel.

'

5. Protein Transfer
Transfer proteins from gel to a PVDF or nitrocellulose membrane.

'

6. Immunoblotting
Block membrane, then probe with primary antibodies (anti-citrin, anti-mitochondrial marker like CS or VDAC).

'

7. Detection
Incubate with HRP-conjugated secondary antibody and add chemiluminescent substrate.

'

8. Imaging & Analysis
Capture signal and quantify band intensity relative to the loading control.
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Workflow for Immunohistochemistry Tissue Staining

1. Tissue Preparation
Fix tissue in formalin and embed in paraffin (FFPE). Cut 4-5 um sections.

l

2. Deparaffinization & Rehydration
Treat slides with xylene and a graded series of ethanol.

'

3. Antigen Retrieval
Perform heat-induced epitope retrieval (HIER) using a citrate buffer.

l

4. Blocking
@Iock endogenous peroxidase activity (H202) and non-specific binding sites (serum block))

l

5. Primary Antibody Incubation
Incubate with anti-citrin primary antibody for 1 hour at RT or overnight at 4°C.

'

6. Secondary Antibody & Detection
Apply a polymer-based HRP-conjugated secondary antibody, followed by a chromogen substrate (e.g., DAB).

l

7. Counterstaining
Lightly stain cell nuclei with hematoxylin.

l

8. Dehydration & Mounting
Dehydrate sections, clear with xylene, and mount with a permanent mounting medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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